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Compound of Interest

Compound Name:
Cyclohexanol, 4-(2-

methylaminoethyl)-

CAS No.: 63918-21-8

Cat. No.: B13941830

Get Quote

Executive Summary & Identification
Cyclohexanol, 4-(2-methylaminoethyl)- is a bifunctional organic intermediate containing both

a secondary amine and a secondary alcohol. Its dual nature dictates its disposal pathway: it

acts as a weak base and a polar organic solvent.

Improper disposal of this compound poses two specific cryptic risks often overlooked in

standard safety data sheets (SDS):

Exothermic Salt Formation: Accidental mixing with acid waste streams can generate

significant heat and pressure.

Nitrosamine Precursor Potential: As a secondary amine, it can react with nitrating agents

(often found in "Oxidizer" waste streams) to form carcinogenic nitrosamines.

Chemical Identification:

Chemical Name: 4-(2-methylaminoethyl)cyclohexanol[1]
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Functional Classification: Amino-alcohol / Secondary Amine[2]

PubChem CID: 3048673[1]

Key Hazards: Irritant (Skin/Eye), Combustible Liquid (Estimated FP >60°C), Alkaline.

Hazard Profiling & Pre-Disposal Characterization
Before removing this chemical from the bench, you must characterize the specific waste

stream. Do not rely solely on the label; rely on the history of the container (e.g., was it dissolved

in methanol? Is it pure oil?).

Physical & Chemical Properties Relevant to Disposal
Property Value (Est.) Disposal Implication

Physical State
Viscous Liquid or Low-Melting

Solid

May require dissolution in a

compatible solvent (e.g.,

Ethanol) to facilitate transfer if

solidified.

Flash Point > 60°C (Combustible)

Classified as D001 (Ignitable)

if mixed with flammable

solvents.

pH (Aqueous) ~10.5 - 11.5

Basic/Alkaline. Must be

segregated from Acid streams

to prevent polymerization or

heat generation.

Water Solubility Moderate

Do NOT dispose of down the

drain. Amines can disrupt

microbial balance in

wastewater treatment plants.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)
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The most common accident involving amino-alcohols is "incompatible mixing" in the central

waste accumulation area.

Rule 1: Never pour this compound into a container labeled "Acid Waste" or "Oxidizing

Waste."

Rule 2: Segregate into the Basic Organic Waste stream.

Rule 3: If a specific "Basic Organic" container is unavailable, use the "General Non-

Halogenated Organic" stream, provided the pH of that stream is neutral or basic.

Phase 2: Packaging & Labeling
Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal

containers if the waste is wet, as amines can corrode certain alloys over time.

Labeling:

Primary Tag: Hazardous Waste.

Constituents: List "Cyclohexanol, 4-(2-methylaminoethyl)-" explicitly.

Hazard Checkboxes: Check "Irritant," "Combustible," and "Basic/Alkaline."

Phase 3: Professional Removal
Method: The preferred destruction method is Incineration (Fuel Blending).

Why? Incineration ensures the complete thermal destruction of the nitrogen-carbon bonds,

preventing the leaching of the amine into groundwater, which is a risk with landfilling.

RCRA Coding:

If Pure: Likely not a listed (U/P) waste. Characterize as Non-Regulated unless Flash Point

< 60°C.

If Mixed with Solvents: Assign codes based on the solvent (e.g., D001 for

Methanol/Acetone mixtures, F003 for spent non-halogenated solvents).
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Decision Logic & Workflow (Visualization)
The following diagram outlines the decision process for segregating this specific amino-alcohol.

Waste Generation:
4-(2-methylaminoethyl)cyclohexanol

Is the waste Solid or Liquid?

Solid Waste Stream

Pure Substance (Solid)

Liquid Waste Stream

Dissolved/Liquid

Segregate: Basic Organic Waste

Is it mixed with Acids or Oxidizers?

ACTION: Neutralize/Quench
separately in fume hood

Yes (Danger)

No

After pH Check

Container: HDPE Jerrican
Label: 'Basic Organic - Amine'

Final Disposal:
Incineration / Fuel Blending
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Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of amino-alcohol intermediates.

Emergency Contingencies
Spill Management (Small Scale < 500 mL)

Evacuate & Ventilate: Amines have potent odors and can cause respiratory irritation.

PPE: Wear nitrile gloves, lab coat, and safety goggles. A respirator (organic vapor cartridge)

is recommended if ventilation is poor.

Neutralization:

Do not use strong mineral acids (HCl) to clean the spill; the reaction will be violent.

Use a Citric Acid based spill kit or dry sand/vermiculite.

Cleanup: Scoop absorbed material into a bag labeled "Hazardous Waste - Solid Debris

(Amine Contaminated)."

Exposure Response[3][4][5]
Skin Contact: Wash with soap and water for 15 minutes. Amines adhere to skin; simple

rinsing is often insufficient.

Eye Contact: Flush for 15 minutes. The alkaline nature can cause corneal damage if not

treated immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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